Cas no 630413-89-7 (1H-Imidazole-5-carboxylic acid, 4-amino-1-[(4-methoxyphenyl)methyl]-,ethyl ester)

1H-Imidazole-5-carboxylic acid, 4-amino-1-[(4-methoxyphenyl)methyl]-,ethyl ester structure
630413-89-7 structure
Product Name:1H-Imidazole-5-carboxylic acid, 4-amino-1-[(4-methoxyphenyl)methyl]-,ethyl ester
CAS No:630413-89-7
MF:C13H15N3O2
MW:245.277102708817
CID:427377
PubChem ID:11128569
Update Time:2025-04-19

1H-Imidazole-5-carboxylic acid, 4-amino-1-[(4-methoxyphenyl)methyl]-,ethyl ester Chemical and Physical Properties

Names and Identifiers

    • 1H-Imidazole-5-carboxylic acid, 4-amino-1-[(4-methoxyphenyl)methyl]-,ethyl ester
    • ethyl 1-(4-methoxybenzyl)-4-amino-1H-imidazole-5-carboxylate
    • Ethyl 4-amino-1-benzyl-1H-imidazole-5-carboxylate
    • 1-(1,2,3,4-tetrahydro-1-naphthalenyl)-,methyl ester
    • 1-(1,2,3,4-tetrahydronaphthalen-1-yl)-5-imidazolecarboxylic acid methyl ester
    • 3-(1,2,3,4-tetrahydro-naphthalen-1-yl)-3H-imidazole-4-carboxylic acid methyl ester
    • 3-(1,2,3,4-TETRAHYDRONAPHTHALEN-1-YL)-3H-IMIDAZOLE-4-CARBOXYLIC ACID METHYL ESTER
    • AGN-PC-001OW0
    • methyl (+-)-1-(1,2,3,4-tetrahydro-1-naphthalenyl)-1H-imidazole-5-carboxylate
    • methyl 1-(1,2,3,4-tetrahydro-1-naphthalenyl)-1 H
    • 630413-89-7
    • SCHEMBL1753091
    • MFCD13562935
    • 5-Amino-3-benzyl-3H-imidazole-4-carboxylic acid ethyl ester
    • AKOS015854670
    • ethyl 5-amino-3-benzylimidazole-4-carboxylate
    • 169616-29-9
    • DTXSID20456267
    • Ethyl4-amino-1-benzyl-1H-imidazole-5-carboxylate
    • Inchi: 1S/C13H15N3O2/c1-2-18-13(17)11-12(14)15-9-16(11)8-10-6-4-3-5-7-10/h3-7,9H,2,8,14H2,1H3
    • InChI Key: HPOIASQFYRYVPD-UHFFFAOYSA-N
    • SMILES: O(CC)C(C1=C(N)N=CN1CC1C=CC=CC=1)=O

Computed Properties

  • Exact Mass: 275.12711
  • Monoisotopic Mass: 245.116426730g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 5
  • Complexity: 279
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 70.1Ų

Experimental Properties

  • PSA: 79.37

1H-Imidazole-5-carboxylic acid, 4-amino-1-[(4-methoxyphenyl)methyl]-,ethyl ester Security Information

  • HazardClass:IRRITANT
Recommended suppliers
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.